![molecular formula C23H22Cl2N2O4S B299203 N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide](/img/structure/B299203.png)
N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide, also known as CB-7920, is a synthetic compound with potential therapeutic applications. This molecule belongs to the class of sulfonamides and has been studied for its ability to inhibit certain enzymes and receptors in the body.
Mechanism of Action
N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide works by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to cause inflammation and pain. This compound has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to reduce the growth of cancer cells in vitro and in animal models of cancer. Additionally, this compound has been shown to have anxiolytic effects in animal models of anxiety.
Advantages and Limitations for Lab Experiments
N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. This compound is also relatively stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, which could limit its potential therapeutic applications.
Future Directions
There are several future directions for research on N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide. One area of research could focus on its potential therapeutic applications in the treatment of cancer, inflammation, and pain. Another area of research could focus on its ability to modulate the activity of GABA receptors and its potential applications in the treatment of anxiety and other neurological disorders. Additionally, future research could focus on improving the solubility and bioavailability of this compound, which could increase its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide involves several steps, starting with the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The resulting compound is then reacted with 4-chloroaniline to form 4-chloro-N-(4-chlorobenzyl)aniline. This intermediate is then reacted with ethyl acetate and sodium hydride to form N-(4-chlorobenzyl)-4-chloro-N-(4-ethoxyphenyl)sulfonylaniline. Finally, this compound is reacted with acetic anhydride to form this compound.
Scientific Research Applications
N-(4-chlorobenzyl)-2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}acetamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to inhibit the activity of certain enzymes and receptors in the body, making it a potential candidate for the treatment of cancer, inflammation, and pain. This compound has also been studied for its ability to modulate the activity of GABA receptors, which could have implications for the treatment of anxiety and other neurological disorders.
properties
Molecular Formula |
C23H22Cl2N2O4S |
---|---|
Molecular Weight |
493.4 g/mol |
IUPAC Name |
N-[(4-chlorophenyl)methyl]-2-(N-(4-chlorophenyl)sulfonyl-4-ethoxyanilino)acetamide |
InChI |
InChI=1S/C23H22Cl2N2O4S/c1-2-31-21-11-9-20(10-12-21)27(32(29,30)22-13-7-19(25)8-14-22)16-23(28)26-15-17-3-5-18(24)6-4-17/h3-14H,2,15-16H2,1H3,(H,26,28) |
InChI Key |
AXTAFCRZOBKYFK-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)NCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)NCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.